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Compound of Interest

Compound Name: I-CBP112 hydrochloride

Cat. No.: B2515675 Get Quote

Introduction

I-CBP112 hydrochloride is a potent and selective small molecule inhibitor of the

bromodomains of the homologous histone acetyltransferases (HATs), CREB-binding protein

(CBP) and p300.[1][2][3] These epigenetic regulators are crucial in controlling gene expression

through the acetylation of histone and non-histone proteins. By binding to the bromodomains of

CBP and p300, I-CBP112 prevents the recognition of acetylated lysine residues, thereby

disrupting critical protein-protein interactions in transcriptional activation.[3][4] This inhibitory

action has been shown to impair aberrant self-renewal and induce cellular differentiation in

leukemic cell lines.[1][4] These characteristics make I-CBP112 a valuable chemical probe for

studying epigenetic mechanisms and a potential therapeutic agent in oncology. Proper

preparation and storage of I-CBP112 hydrochloride stock solutions are critical for ensuring its

stability and efficacy in experimental settings.

Chemical and Physical Properties
The properties of I-CBP112 hydrochloride are summarized below. This data is essential for

accurate preparation of stock solutions and for understanding the compound's behavior in

various experimental conditions.
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Property Value Reference

Chemical Name

1-[7-(3,4-

dimethoxyphenyl)-2,3-dihydro-

9-[[(3S)-1-methyl-3-

piperidinyl]methoxy]-1,4-

benzoxazepin-4(5H)-yl]-1-

propanone,

monohydrochloride

[1][5]

CAS Number 2147701-33-3 [1][5]

Molecular Formula C₂₇H₃₆N₂O₅ • HCl [1]

Molecular Weight 505.1 g/mol [1][6]

Appearance Crystalline solid [1][6]

Purity ≥90% [1][6]

Solubility Data
I-CBP112 hydrochloride exhibits solubility in various common laboratory solvents. The choice

of solvent is critical and should be based on the specific requirements of the downstream

application. For cell-based assays, DMSO is commonly used, but the final concentration in the

culture medium should be kept low (typically <0.1%) to avoid solvent-induced cytotoxicity.

Solvent Solubility Reference

DMSO ≥32 mg/mL [4]

16 mg/mL [1][5]

Ethanol 16 mg/mL [1][5]

DMF 16 mg/mL [1][5]

PBS (pH 7.2) 10 mg/mL [1]
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Materials and Equipment
I-CBP112 hydrochloride powder

High-purity Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of I-CBP112 hydrochloride
in DMSO. This is a common concentration for laboratory use, allowing for easy dilution to final

working concentrations for various assays.

Pre-analysis Calculation: Before weighing, calculate the mass of I-CBP112 hydrochloride
required.

To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = (0.010 mol/L) x (0.001 L) x (505.1 g/mol ) = 5.051 mg

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh approximately 5.05 mg of I-CBP112 hydrochloride powder directly into

the tube. Record the exact weight.

Solvent Addition:
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Based on the actual weight, calculate the precise volume of DMSO needed to achieve a

10 mM concentration.

Volume (µL) = [Mass (mg) / 505.1 ( g/mol )] x 100,000

Example: For an actual weight of 5.10 mg, the required DMSO volume is: [5.10 / 505.1] x

100,000 ≈ 1009.7 µL.

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube. It is crucial to use newly opened or anhydrous DMSO as the

compound's solubility can be affected by moisture.[4][7]

Dissolution:

Cap the tube securely.

Vortex the solution thoroughly for 1-2 minutes until the compound is completely dissolved.

Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile cryovials or

microcentrifuge tubes.[4][8]

Label each aliquot clearly with the compound name, concentration, date, and solvent.

Storage and Stability
Proper storage is essential to maintain the integrity of the I-CBP112 hydrochloride stock

solution.

Long-term Storage: Store the aliquoted stock solution at -80°C for up to two years or at

-20°C for up to one year.[4]

Short-term Storage: For frequent use, a working aliquot can be stored at -20°C for up to one

month.[7][9]
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Powder Form: The solid compound should be stored at -20°C, where it is stable for at least

three to four years.[1][4][5]

Before use, thaw the required aliquot at room temperature and ensure any precipitate is fully

redissolved by vortexing.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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